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Compound of Interest

Compound Name: 3-Ethyl-2,4,5-trimethylheptane

CAS No.: 62198-65-6

Cat. No.: B15919650

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the predicted spectroscopic

properties of 3-Ethyl-2,4,5-trimethylheptane (CAS No. 62198-65-6). Due to the limited

availability of public experimental spectra for this compound, this document presents predicted

data for ¹H Nuclear Magnetic Resonance (NMR), ¹³C NMR, Infrared (IR) Spectroscopy, and

Mass Spectrometry (MS). The methodologies described herein are based on established,

general protocols for the spectroscopic analysis of liquid organic compounds and serve as a

guide for researchers working with this or structurally similar molecules.
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Property Value Source

IUPAC Name 3-Ethyl-2,4,5-trimethylheptane [1]

CAS Number 62198-65-6 [1]

Molecular Formula C₁₂H₂₆ [1]

Molecular Weight 170.33 g/mol [1]

Chemical Structure

Predicted Spectroscopic Data
The following sections detail the predicted spectroscopic characteristics based on the chemical

structure of 3-Ethyl-2,4,5-trimethylheptane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. Due to the chiral centers at positions 3, 4, and 5, the molecule is complex, and its

protons and carbons can be diastereotopic, leading to more complex spectra than might be

initially apparent. However, a general prediction can be made.

Predicted ¹H NMR Data (Proton NMR)

The ¹H NMR spectrum of this branched alkane is expected to show multiple overlapping

signals in the aliphatic region (approx. 0.7-1.8 ppm). The signals would consist of doublets,

triplets, and complex multiplets.
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Predicted Chemical
Shift (ppm)

Multiplicity
Integration
(Number of
Protons)

Assignment

~ 0.8 - 1.0

Multiplet (several

overlapping triplets

and doublets)

15H Five CH₃ groups

~ 1.1 - 1.5 Multiplet 8H
Four CH₂ and CH

groups

~ 1.5 - 1.8 Multiplet 3H Remaining CH groups

Predicted ¹³C NMR Data (Carbon NMR)

Given the structure, up to 12 distinct signals may be present in the ¹³C NMR spectrum,

depending on the diastereomers present. All signals are expected in the aliphatic region

(approx. 10-50 ppm).

Predicted Chemical Shift (ppm) Carbon Type

~ 10 - 25 CH₃ (Methyl)

~ 25 - 40 CH₂ (Methylene)

~ 35 - 50 CH (Methine)

Infrared (IR) Spectroscopy
As a saturated alkane, the IR spectrum of 3-Ethyl-2,4,5-trimethylheptane is expected to be

relatively simple and dominated by C-H bond vibrations.

Wavenumber (cm⁻¹) Vibration Type Intensity

2850 - 3000 C-H Stretch (sp³ hybridized) Strong

1450 - 1470 C-H Bend (Methylene) Medium

1370 - 1385 C-H Bend (Methyl) Medium
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Mass Spectrometry (MS)
Electron Ionization (EI) Mass Spectrometry of highly branched alkanes is characterized by

extensive fragmentation.[2][3] The molecular ion peak (M⁺) at m/z 170 is expected to be of very

low abundance or completely absent.[4][5][6] Fragmentation will be favored at the branching

points to form the most stable secondary and tertiary carbocations.[2][3][5]

Expected Fragmentation Pattern:

Cleavage at C4-C5 bond: Loss of a pentyl radical (C₅H₁₁) to yield a stable carbocation at m/z

99.

Cleavage at C3-C4 bond: Loss of a propyl radical (C₃H₇) from one side or a more complex

fragment from the other.

Loss of an ethyl radical (C₂H₅): Cleavage at the C3 position, leading to a fragment at m/z

141.

Loss of a methyl radical (CH₃): Cleavage at the C2, C4, or C5 positions, leading to a

fragment at m/z 155.

The base peak in the spectrum will likely correspond to the most stable carbocation that can be

formed.[3]

Experimental Protocols
The following are generalized protocols for the spectroscopic analysis of a pure liquid organic

compound such as 3-Ethyl-2,4,5-trimethylheptane.

NMR Sample Preparation and Acquisition
Sample Preparation:

For a standard 5 mm NMR tube, accurately weigh approximately 5-20 mg of the analyte

for ¹H NMR (20-50 mg for ¹³C NMR).[7]

Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,

chloroform-d, CDCl₃).[7][8] The solution should be homogeneous.
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Filter the solution through a Pasteur pipette with a small cotton or glass wool plug directly

into a clean, dry NMR tube to remove any particulate matter.[9][10]

The final liquid height in the tube should be between 4.0 and 5.0 cm.[7]

Cap the NMR tube securely.[7]

Data Acquisition:

Wipe the outside of the NMR tube clean before inserting it into the spinner turbine.

Place the tube in the NMR spectrometer.

The instrument software will perform locking (stabilizing the magnetic field using the

deuterium signal) and shimming (optimizing magnetic field homogeneity).[7]

Acquire the spectrum using appropriate parameters (e.g., number of scans, pulse width,

relaxation delay).

IR Spectroscopy (Neat Liquid Film)
Sample Preparation:

Obtain two clean, dry salt plates (e.g., NaCl or KBr) from a desiccator.[11]

Using a pipette, place one drop of the neat liquid sample onto the center of one plate.[11]

[12]

Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film

between the plates.[11][12]

Data Acquisition:

Place the assembled salt plates into the sample holder of the IR spectrometer.

Acquire a background spectrum of the empty instrument.

Acquire the sample spectrum. The instrument's software will automatically ratio the

sample spectrum against the background to produce the final transmittance or absorbance
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spectrum.

After analysis, clean the salt plates with a suitable dry solvent (e.g., acetone) and return

them to the desiccator.[11]

Mass Spectrometry (GC-MS for a Volatile Liquid)
Sample Preparation:

Prepare a dilute solution of the liquid sample in a high-purity volatile solvent (e.g., hexane

or dichloromethane). A typical concentration is around 100 µg/mL to 1 mg/mL.

Data Acquisition:

The analysis is typically performed using a Gas Chromatograph coupled to a Mass

Spectrometer (GC-MS).[13][14]

Inject a small volume (typically 1 µL) of the prepared solution into the GC inlet.

The sample is vaporized and carried by an inert gas (e.g., Helium) through a

chromatographic column, which separates the analyte from the solvent and any impurities.

As the analyte elutes from the column, it enters the MS ion source (commonly an Electron

Ionization source).

The molecules are ionized and fragmented, and the resulting ions are separated by their

mass-to-charge ratio (m/z) by the mass analyzer and detected.

Visualization of Spectroscopic Workflow
The following diagram illustrates a typical workflow for the structural elucidation of an unknown

liquid organic compound using multiple spectroscopic techniques.
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Workflow for Spectroscopic Analysis of a Liquid Compound

Liquid Sample
(e.g., 3-Ethyl-2,4,5-trimethylheptane)

Prepare NMR Sample
(Dissolve in CDCl₃)

Prepare IR Sample
(Neat Liquid Film)

Prepare MS Sample
(Dilute in Hexane)

Acquire ¹H & ¹³C NMR Spectra Acquire IR Spectrum Acquire Mass Spectrum
(via GC-MS)

NMR Data:
- Chemical Shifts

- Multiplicity
- Integration

IR Data:
- Functional Groups

(C-H stretches/bends)

MS Data:
- Molecular Weight?

- Fragmentation Pattern

Combined Data
Interpretation

Proposed Structure

Click to download full resolution via product page

Caption: Logical workflow for the spectroscopic identification of a liquid organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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